Cas no 2137862-12-3 (Sodium 2-chloropyridine-3-sulfinate)

• Product Name: Sodium 2-chloropyridine-3-sulfinate
• CAS No: 2137862-12-3
• MF: C₅H₃ClNNaO₂S
• MW: 199.590589761734
• CID: 6404904
• PubChem ID: 139269868
• Update Time: 2025-06-07

Sodium 2-chloropyridine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-chloropyridine-3-sulfinate
• EN300-722581
• 2137862-12-3
• Sodium2-chloropyridine-3-sulfinate

• Inchi： 1S/C5H4ClNO2S.Na/c6-5-4(10(8)9)2-1-3-7-5;/h1-3H,(H,8,9);/q;+1/p-1
• InChI Key： TZYOAJJXNSWPJG-UHFFFAOYSA-M
• SMILES： ClC1C(=CC=CN=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 198.9470715g/mol
• Monoisotopic Mass: 198.9470715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on Sodium 2-chloropyridine-3-sulfinate

Sodium 2-chloropyridine-3-sulfinate (CAS No. 2137862-12-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Sodium 2-chloropyridine-3-sulfinate, identified by its CAS number 2137862-12-3, is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, combining a chlorinated pyridine ring with a sulfinate group, make it a versatile building block for drug development. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in medicinal chemistry, highlighting its role in the latest research advancements.

The molecular structure of Sodium 2-chloropyridine-3-sulfinate consists of a pyridine core substituted at the 2-position with a chlorine atom and at the 3-position with a sulfinate group. This arrangement imparts distinct reactivity patterns, making it an attractive candidate for further functionalization. The sulfinate moiety, in particular, is known for its ability to participate in nucleophilic substitution reactions, which is pivotal for constructing more complex molecular architectures. Such characteristics have positioned this compound as a valuable asset in the pharmaceutical industry.

In terms of synthesis, Sodium 2-chloropyridine-3-sulfinate can be prepared through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. One common method involves the chlorination of 3-pyridinesulfonic acid followed by neutralization with sodium hydroxide. Alternatively, direct sulfonylation of 2-chloropyridine using sulfur trioxide can yield the desired product with high efficiency. These synthetic routes have been optimized over time to ensure reproducibility and scalability, catering to both academic research and industrial production needs.

Recent advancements in pharmaceutical research have highlighted the utility of Sodium 2-chloropyridine-3-sulfinate in the development of novel therapeutic agents. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology and anti-inflammatory treatments. For instance, studies have demonstrated its role as a precursor in synthesizing small-molecule inhibitors targeting specific kinases involved in cancer progression. The ability to modify its structure further allows for fine-tuning of pharmacokinetic properties, enhancing drug efficacy and minimizing side effects.

The sulfinate group in Sodium 2-chloropyridine-3-sulfinate also makes it a valuable intermediate for creating chiral centers in drug molecules. Chirality is a critical factor in pharmaceuticals, as it can significantly influence a drug's biological activity. Researchers have leveraged this property to develop enantiomerically pure compounds with improved therapeutic profiles. Additionally, the compound's compatibility with various coupling reactions has enabled the construction of complex heterocyclic frameworks, which are prevalent in many modern drugs.

From an industrial perspective, the demand for high-quality intermediates like Sodium 2-chloropyridine-3-sulfinate continues to grow alongside the expansion of pharmaceutical R&D activities. Manufacturers are focusing on improving production efficiency while maintaining stringent quality control measures to meet regulatory standards. Innovations such as continuous flow chemistry have been adopted to enhance yield and reduce waste, aligning with global sustainability efforts. These developments underscore the compound's importance not only as a scientific tool but also as an economic driver in the pharmaceutical sector.

The future prospects of Sodium 2-chloropyridine-3-sulfinate are closely tied to ongoing research initiatives exploring new applications and synthetic methodologies. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced biological activity and improved pharmacological properties. As computational chemistry techniques advance, virtual screening methods will likely be employed to identify promising drug candidates incorporating this intermediate at an accelerated pace.

In conclusion, Sodium 2-chloropyridine-3-sulfinate (CAS No. 2137862-12-3) represents a cornerstone compound in modern pharmaceutical synthesis. Its unique structural attributes and reactivity patterns make it indispensable for constructing complex bioactive molecules across various therapeutic domains. With continued innovation in synthetic chemistry and drug discovery methodologies, this compound is poised to remain at the forefront of pharmaceutical research for years to come.